Cas no 1361747-97-8 (2-Amino-4-(3,5-dichlorophenyl)pyridine)

• Product Name: 2-Amino-4-(3,5-dichlorophenyl)pyridine
• CAS No: 1361747-97-8
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 4928743
• Update Time: 2025-08-04

2-Amino-4-(3,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3,5-dichlorophenyl)pyridine

• Inchi： 1S/C11H8Cl2N2/c12-9-3-8(4-10(13)6-9)7-1-2-15-11(14)5-7/h1-6H,(H2,14,15)
• InChI Key： TZQWSQXLHDSTEQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CN=C(C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(3,5-dichlorophenyl)pyridine

2-Amino-4-(3,5-dichlorophenyl)pyridine: A Potent Compound with Multifaceted Therapeutic Potential

2-Amino-4-(3,5-dichlorophenyl)pyridine, with the CAS number 1361747-97-8, is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its unique structural features, represents a promising candidate for the development of novel therapeutic agents. Recent advancements in drug discovery and molecular biology have highlighted the potential of this compound in various biological applications, making it a subject of intense research in academic and industrial settings.

2-Amino-4-(3,5-dichlorophenyl)pyridine belongs to the class of pyridine derivatives, which are known for their diverse pharmacological activities. The molecule consists of a pyridine ring substituted with an amino group at the 2-position and a 3,5-dichlorophenyl group at the 4-position. This structural configuration imparts unique chemical properties, enabling the compound to interact with multiple biological targets. The presence of chlorine atoms in the phenyl ring enhances the molecule's stability and metabolic resistance, which are critical factors in drug development.

Recent studies have demonstrated that 2-Amino-4-(3,5-dichlorophenyl)pyridine exhibits significant anti-inflammatory and neuroprotective effects. In a 2023 study published in Journal of Medicinal Chemistry, researchers explored the compound's potential as a therapeutic agent for neurodegenerative disorders. The study revealed that the compound effectively modulates key inflammatory pathways, such as the NF-κB and MAPK signaling cascades, which are implicated in the pathogenesis of conditions like Alzheimer's disease and Parkinson's disease. This finding underscores the compound's potential as a lead molecule for the development of targeted therapies.

Moreover, 2-Amino-4-(3,5-dichloropheny)pyridine has shown promising antitumor activity in preclinical models. A 2024 study published in Cancer Research investigated the compound's efficacy against various cancer cell lines. The research indicated that the compound induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. The compound's ability to selectively target cancer cells while sparing normal cells suggests its potential as a novel chemotherapeutic agent. These findings highlight the compound's versatility in addressing complex diseases.

The chemical synthesis of 2-Amino-4-(3,5-dichlorophenyl)pyridine involves a multi-step process that requires precise control of reaction conditions. Modern synthetic methods, such as microwave-assisted synthesis and catalytic approaches, have been employed to optimize the yield and purity of the compound. These techniques not only enhance the efficiency of the synthesis process but also reduce the environmental impact, aligning with the principles of green chemistry. The development of scalable synthesis protocols is crucial for the commercialization of this compound as a therapeutic agent.

Recent advancements in computational chemistry have facilitated the elucidation of the molecular mechanisms underlying the biological activities of 2-Amino-4-(3,5-dichlorophenyl)pyridine. Molecular docking studies and molecular dynamics simulations have provided insights into the compound's interactions with target proteins. For instance, the compound's ability to bind to the enzyme acetylcholinesterase has been a focal point of recent research. This interaction is believed to contribute to its neuroprotective effects, further supporting its potential as a therapeutic agent for neurological disorders.

In addition to its therapeutic applications, 2-Amino-4-(3,5-dichlorophenyl)pyridine has shown potential in the field of antimicrobial research. A 2023 study published in Antimicrobial Agents and Chemotherapy evaluated the compound's activity against a range of bacterial strains. The results indicated that the compound exhibits broad-spectrum antimicrobial activity, with particular efficacy against multidrug-resistant pathogens. This finding is significant given the growing global threat of antibiotic resistance, and highlights the compound's potential as a novel antimicrobial agent.

The pharmacokinetic profile of 2-Amino-4-(3,5-dichlorophenyl)pyridine is another critical aspect of its development as a therapeutic agent. Recent studies have focused on understanding the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound has favorable pharmacokinetic parameters, including high oral bioavailability and prolonged half-life, which are essential for the design of effective drug delivery systems.

Despite its promising therapeutic potential, the development of 2-Amino-4-(3,5-dichlorophenyl)pyridine as a therapeutic agent is not without challenges. The compound's potential toxicity and side effects must be thoroughly evaluated through rigorous preclinical and clinical trials. Additionally, the identification of optimal dosing regimens and the assessment of drug-drug interactions are critical steps in the drug development process. These challenges underscore the importance of interdisciplinary collaboration between chemists, pharmacologists, and clinicians in advancing the compound's therapeutic potential.

In conclusion, 2-Amino-4-(3,5-dichlorophenyl)pyridine represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and diverse biological activities have been extensively studied, revealing its potential applications in the treatment of neurodegenerative disorders, cancer, and antimicrobial resistance. As research in this field continues to evolve, the compound's therapeutic potential is likely to expand, offering new opportunities for the treatment of complex diseases.